Cas no 90587-10-3 (Butyryl-2,2-d2 Chloride)

Butyryl-2,2-d2 Chloride is a deuterated derivative of butyryl chloride, where two hydrogen atoms at the 2-position are replaced with deuterium. This isotopic labeling enhances its utility in NMR spectroscopy and mass spectrometry, providing distinct spectral signatures for tracking and mechanistic studies. The compound retains the reactivity of butyryl chloride, making it suitable for acylation reactions in organic synthesis. Its deuterated form minimizes interference from proton signals, improving analytical precision in kinetic and metabolic research. Butyryl-2,2-d2 Chloride is particularly valuable in pharmaceutical and biochemical applications, where isotopic labeling is critical for elucidating reaction pathways or studying molecular interactions.

Butyryl-2,2-d2 Chloride structure

Product Name:Butyryl-2,2-d2 Chloride

CAS No:90587-10-3

MF:C₄H₇ClO

MW:108.563103914261

CID:798501

PubChem ID:89505162

Update Time:2025-06-07

Butyryl-2,2-d2 Chloride Chemical and Physical Properties

Names and Identifiers

- Butyryl-2,2-d2 chloride(7CI)
- BUTYRYL-2,2-D2 CHLORIDE
- SCHEMBL14867832
- 90587-10-3
- 2,2-dideuteriobutanoyl chloride
- (2,2-?H?)butanoyl chloride
- MFCD01074147
- D99427
- Butyryl-2,2-d2 Chloride
- Inchi： 1S/C4H7ClO/c1-2-3-4(5)6/h2-3H2,1H3/i3D2
- InChI Key： DVECBJCOGJRVPX-SMZGMGDZSA-N
- SMILES： ClC(C([2H])([2H])CC)=O

Computed Properties

Exact Mass: 108.031
Monoisotopic Mass: 108.031
Isotope Atom Count: 2
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 6
Rotatable Bond Count: 2
Complexity: 51.5
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 17.1A^2
XLogP3: 1.6

Butyryl-2,2-d2 Chloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	B810511-10mg	Butyryl-2,2-d2 Chloride	90587-10-3	10mg	$ 64.00	2023-09-08
TRC	B810511-50mg	Butyryl-2,2-d2 Chloride	90587-10-3	50mg	$ 81.00	2023-04-18
TRC	B810511-100mg	Butyryl-2,2-d2 Chloride	90587-10-3	100mg	$ 115.00	2023-04-18
A2B Chem LLC	AH84586-1g	BUTYRYL-2,2-D2 CHLORIDE	90587-10-3	1g	$492.00	2024-05-20